3-Isoxazolecarbonyl chloride
Overview
Description
3-Isoxazolecarbonyl chloride is a compound that belongs to the class of isoxazole derivatives . It has a molecular formula of C4H2ClNO2 and a molecular weight of 131.52 g/mol .
Synthesis Analysis
Isoxazoles can be synthesized via different pathways using both homogeneous as well as heterogeneous catalysts . The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .Molecular Structure Analysis
The 3-Isoxazolecarbonyl chloride molecule contains a total of 10 bond(s). There are 9 non-H bond(s), 6 multiple bond(s), 1 rotatable bond(s), 1 double bond(s), 5 aromatic bond(s), 1 five-membered ring(s), 1 acyl halogenide(s) (aromatic), and 1 Isoxazole(s) .Chemical Reactions Analysis
Among the variety of reactions leading to the construction of the isoxazole ring, two main ones can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents, compounds containing a three-carbon 1,3-di-electrophilic fragment .Scientific Research Applications
Isoxazole Synthesis
3-Isoxazolecarbonyl chloride is used in the synthesis of isoxazoles . Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . It’s significant in drug discovery, and there’s always a need to develop new eco-friendly synthetic strategies .
Metal-Free Synthetic Routes
The compound plays a role in developing metal-free synthetic routes . Most synthetic methods for isoxazole synthesis employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction . However, these metal-catalyzed reactions have disadvantages like high costs, low abundance, toxicity, significant generation of waste, and difficulty to separate from the reaction mixtures . Therefore, it’s imperative to develop alternate metal-free synthetic routes .
Biological Activities
Functionalized isoxazole scaffolds, which can be synthesized using 3-Isoxazolecarbonyl chloride, show different biological activities . These include anticancer, potential HDAC inhibitors, antioxidant, antibacterial, and antimicrobial activity .
Research Use
3-Isoxazolecarbonyl chloride is used for research purposes . Amerigo Scientific, a specialist distributor in serving life science, provides high-quality 3-Isoxazolecarbonyl chloride .
Synthesis of Fused Isoxazoles
3-Isoxazolecarbonyl chloride can be used in the synthesis of fused isoxazoles . This process involves the 1,3-dipolar cyclocondensation of nitrile oxide in the presence of hydroxylamine hydrochloride .
Drug Discovery Research
Isoxazole, a five-membered heterocyclic pharmacophore is widely used as a crucial moiety in drug discovery research . 3-Isoxazolecarbonyl chloride can be used in the synthesis of these isoxazole-based drugs .
Safety and Hazards
The safety data sheet for 3-Isoxazolecarbonyl chloride indicates that it causes severe skin burns and eye damage . It is advised to avoid breathing its dust, mist, gas or vapours, and to avoid contact with skin and eyes . Use of personal protective equipment and chemical impermeable gloves is recommended .
Future Directions
Isoxazoles, including 3-Isoxazolecarbonyl chloride, continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use . Future research directions may include the development of new synthetic strategies and the exploration of their biological activities .
Mechanism of Action
Mode of Action
It’s known that isoxazole synthesis often employs cu (i) or ru (ii) as catalysts for (3 + 2) cycloaddition reaction . This could suggest that 3-Isoxazolecarbonyl chloride might interact with its targets through similar mechanisms.
Result of Action
Given the significance of isoxazole in drug discovery , it can be inferred that 3-Isoxazolecarbonyl chloride may have a wide range of potential effects.
Action Environment
It’s worth noting that the synthesis of isoxazole often involves eco-friendly synthetic strategies , suggesting that environmental factors could potentially influence the action of 3-Isoxazolecarbonyl chloride.
properties
IUPAC Name |
1,2-oxazole-3-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2ClNO2/c5-4(7)3-1-2-8-6-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
METIWKXXPOVGFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CON=C1C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40451577 |
Source
|
| Record name | 3-Isoxazolecarbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40451577 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.52 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Isoxazolecarbonyl chloride | |
CAS RN |
53064-54-3 |
Source
|
| Record name | 3-Isoxazolecarbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40451577 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-oxazole-3-carbonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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